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Compound of Interest

Compound Name: tert-Butyl pentanoate

Cat. No.: B8749805 Get Quote

An In-depth Technical Guide to the Physical Properties of tert-Butyl Pentanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

tert-butyl pentanoate. It is important to note that while data for its isomer, n-butyl pentanoate,

is readily available, specific experimental values for tert-butyl pentanoate are less common in

published literature. This document compiles the available data for tert-butyl pentanoate and

presents standard experimental protocols for its synthesis and the determination of its key

physical characteristics.

Chemical Identity and Structure
IUPAC Name: tert-butyl pentanoate

Synonyms: Pentanoic acid, 1,1-dimethylethyl ester

Molecular Formula: C₉H₁₈O₂[1][2]

SMILES: CCCCC(=O)OC(C)(C)C[1]

InChIKey: SCSLUABEVMLYEA-UHFFFAOYSA-N[1]

Quantitative Physical Properties
The following table summarizes the available quantitative data for tert-butyl pentanoate. For

comparative purposes, the properties of the straight-chain isomer, n-butyl pentanoate, are also
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provided.

Table 1: Physical Properties of tert-Butyl Pentanoate

Property Value Source

Molecular Weight 158.24 g/mol [1][2]

CAS Number 23361-78-6 [1]

Kovats Retention Index

(Standard non-polar column)
957 [1]

Kovats Retention Index

(Standard polar column)
1135 [1]

Table 2: Physical Properties of n-Butyl Pentanoate (Isomer for Comparison)

Property Value Source

Molecular Weight 158.24 g/mol [3][4]

CAS Number 591-68-4 [3][5][6][7]

Boiling Point 186-187 °C [3][8][9]

Melting Point -92.8 °C [8][10]

Density 0.868 g/mL at 25 °C [3][9]

Refractive Index n20/D 1.412 [8][9]

Water Solubility 83.87 mg/L at 25 °C [8]

Flash Point 66.7 °C (152 °F) [8][9]

Experimental Protocols
Detailed experimental methodologies are crucial for the synthesis and characterization of

chemical compounds. The following sections provide protocols for the synthesis of tert-butyl
pentanoate and the determination of its fundamental physical properties.
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Synthesis of tert-Butyl Pentanoate via
Transesterification
This protocol is adapted from general procedures for the synthesis of tert-butyl esters using

sodium tert-butoxide.

Objective: To synthesize tert-butyl pentanoate from a simple pentanoate ester (e.g., methyl

pentanoate or ethyl pentanoate) via a transesterification reaction.

Materials:

Methyl pentanoate (or ethyl pentanoate)

Sodium tert-butoxide (NaOtBu)

Anhydrous Toluene

5% Hydrochloric acid (HCl) solution

Diethyl ether

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Hexanes/Ethyl Acetate solvent system

Procedure:
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Reaction Setup: To a stirred suspension of sodium tert-butoxide (2.5 equivalents) in

anhydrous toluene (5 mL per 1 mmol of ester), add the starting ester (e.g., methyl

pentanoate, 1.0 equivalent).

Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress

using Thin-Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is

typically complete within 3-4 hours.[11]

Quenching: Once the starting material is consumed, carefully quench the reaction by adding

5% HCl solution until the mixture is acidic.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

diethyl ether (2 x 20 mL).

Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous

sodium sulfate (Na₂SO₄).

Solvent Removal: Filter off the drying agent and concentrate the solution under reduced

pressure using a rotary evaporator.

Purification: Purify the resulting crude product by column chromatography on silica gel, using

a hexanes/ethyl acetate gradient to yield pure tert-butyl pentanoate.

Determination of Boiling Point
Objective: To determine the boiling point of purified tert-butyl pentanoate at atmospheric

pressure.

Method: Simple Distillation

Materials:

Purified tert-butyl pentanoate

Distillation apparatus (distilling flask, condenser, receiving flask, thermometer)

Heating mantle
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Boiling chips

Procedure:

Apparatus Setup: Assemble the distillation apparatus. Place 5-10 mL of the purified tert-
butyl pentanoate and a few boiling chips into the distilling flask.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side-arm leading to the condenser.

Heating: Gently heat the flask using a heating mantle.

Data Collection: Record the temperature when the liquid begins to boil and a steady

condensation is observed in the condenser. The boiling point is the temperature at which the

vapor and liquid are in equilibrium, observed as a stable temperature plateau during

distillation.

Determination of Density
Objective: To determine the density of tert-butyl pentanoate at a specified temperature (e.g.,

25 °C).

Method: Pycnometer Method

Materials:

Purified tert-butyl pentanoate

Pycnometer (specific gravity bottle) of a known volume

Analytical balance (accurate to 0.0001 g)

Constant temperature water bath

Procedure:

Measure Mass of Empty Pycnometer: Clean, dry, and weigh the empty pycnometer.
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Fill with Water: Fill the pycnometer with deionized water and place it in a constant

temperature water bath until it reaches thermal equilibrium. Record the temperature. Dry the

outside of the pycnometer and weigh it.

Calculate Volume: Calculate the exact volume of the pycnometer using the known density of

water at the measured temperature.

Fill with Sample: Empty and thoroughly dry the pycnometer. Fill it with the tert-butyl
pentanoate sample and allow it to reach thermal equilibrium in the water bath.

Measure Mass of Filled Pycnometer: Dry the outside and weigh the filled pycnometer.

Calculate Density: The density of the sample is the mass of the sample (mass of filled

pycnometer - mass of empty pycnometer) divided by the volume of the pycnometer.

Determination of Refractive Index
Objective: To measure the refractive index of tert-butyl pentanoate.

Method: Abbe Refractometer

Materials:

Purified tert-butyl pentanoate

Abbe refractometer

Constant temperature water circulator

Dropper

Lens paper and ethanol

Procedure:

Calibration: Calibrate the refractometer using a standard of known refractive index (e.g.,

distilled water).
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Temperature Control: Set the desired temperature (typically 20 °C or 25 °C) using the water

circulator connected to the refractometer prisms.

Sample Application: Place a few drops of the tert-butyl pentanoate sample onto the clean,

dry prism surface.

Measurement: Close the prisms, and while looking through the eyepiece, adjust the knob

until the dividing line between the light and dark fields is sharp and centered on the

crosshairs.

Reading: Read the refractive index value from the scale. Record the value along with the

measurement temperature (e.g., n²⁰/D, where 20 is the temperature and D refers to the

sodium D-line).

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To assess the purity of the synthesized tert-butyl pentanoate and confirm its

identity.

Materials:

Synthesized tert-butyl pentanoate sample

High-purity solvent for dilution (e.g., dichloromethane or ethyl acetate)

GC-MS instrument equipped with a suitable capillary column (e.g., a non-polar

dimethylpolysiloxane column).[12]

Procedure:

Sample Preparation: Prepare a dilute solution of the sample (e.g., ~1 mg/mL) in the chosen

solvent.

Instrument Setup: Set up the GC-MS method.

Injector: Set to a temperature of ~250 °C.
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Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at

a controlled rate (e.g., 10 °C/min) to a final temperature of ~280 °C.

Carrier Gas: Use helium at a constant flow rate.

MS Detector: Set to scan a mass range appropriate for the compound and potential

impurities (e.g., m/z 40-300).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis:

Purity: Analyze the resulting chromatogram. The purity can be estimated by the relative

area percent of the main peak corresponding to tert-butyl pentanoate.

Identity Confirmation: Analyze the mass spectrum of the main peak. The fragmentation

pattern should be consistent with the structure of tert-butyl pentanoate, with

characteristic fragments such as m/z 57 corresponding to the tert-butyl cation.

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the synthesis and characterization of

tert-butyl pentanoate.
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Caption: Workflow for the synthesis of tert-butyl pentanoate.
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Caption: Logical workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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